CID 129893915

• Molecular Formula: C16H20N2Na2O14S2
• Molecular Weight: 574.4 g/mol
• InChI: InChI=1S/C16H20N2O14S2.2Na/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30;;/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30)
• InChIKey: GVYPAQLMKDKSHP-UHFFFAOYSA-N

BS3 Crosslinker Disodium (CID 129893915): A Water-Soluble, Non-Cleavable Crosslinker for Protein-Protein Interaction and ADC Synthesis

CID 129893915 refers to BS3 Crosslinker Disodium, also known as Bis(sulfosuccinimidyl) suberate sodium salt [1]. It is a homobifunctional, amine-reactive, non-cleavable chemical crosslinker with the molecular formula C16H18N2Na2O14S2 and a molecular weight of approximately 572.4 g/mol [1]. Its primary application is in the formation of stable covalent bonds between primary amines on proteins and other biomolecules, making it an essential reagent in proteomics, structural biology, and the synthesis of Antibody-Drug Conjugates (ADCs) .

Water-soluble crosslinking: enables buffer-based, organic-solvent-free workflows

Non-cleavable spacer arm: supports stable conjugate synthesis and XL-MS distance constraints

Membrane-impermeable probe: restricts labeling to cell-surface proteins on intact cells

• [1] PubChem. (2025). Compound Summary for CID 129893915, BS3 Crosslinker disodium. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129893915 View Source

CID 129893915: Why a Simple Amine-Reactive Crosslinker Cannot Be Interchanged Without Consequence

While the primary amine-reactive NHS ester chemistry is common among many crosslinkers, the functional properties of CID 129893915 (BS3) are defined by its unique combination of water solubility, non-cleavable spacer arm, and membrane impermeability . Direct substitution with a 'similar' reagent like DSS, which differs only by the absence of a sulfonate group, results in a reagent that is water-insoluble and requires organic solvents like DMSO for dissolution, a process that can perturb protein structures and alter experimental outcomes [1]. Similarly, using a cleavable analog or a crosslinker with a different spacer length introduces an entirely new set of variables that fundamentally change the nature of the crosslinked complex. These functional distinctions directly impact downstream applications, from the solubility of the resulting conjugates to the ability to resolve protein interactions via mass spectrometry.

DSS analog Water-insoluble DSS requires organic solvents that may perturb protein conformation and shift crosslinking efficiency.

Glutaraldehyde Common substitute may produce high‑MW smears rather than resolved oligomeric species, limiting quantitative analysis.

Cleavable / length variants Different spacer length or cleavability alters crosslink topology and may shift mass-spectrometry identification results.

• [1] VWR. (2024). BS3 (Bis(sulfosuccinimidyl) suberate sodium salt) ≥93% (by NMR), Pierce™. Retrieved from https://us-legacy.vwr.com View Source

CID 129893915: Quantitative Evidence for Superior Solubility and Performance Over Non-Sulfonated Analogs

BS3 (CID 129893915) Achieves >200-Fold Higher Aqueous Solubility Compared to Its Membrane-Permeable Analog DSS

CID 129893915 (BS3) is the sulfonated, water-soluble analog of the commonly used crosslinker DSS (Disuccinimidyl suberate) . The sole structural difference is the presence of a sulfonate group on the NHS ring, which confers high aqueous solubility. BS3 is soluble in water and common buffers up to approximately 100 mM (≈57 mg/mL), whereas DSS is effectively insoluble in water and requires dissolution in organic solvents like DMSO or DMF [1].

Aqueous Solubility

Head-to-head

BS3: ~100 mM in buffer
DSS: water-insoluble, requires organic solvent

Enables organic-solvent-free native-protein crosslinking

Standard aqueous buffers, room temperature

Evidence Dimension	Aqueous Solubility
Target Compound Data	Soluble to ~100 mM in water/buffer (≈57 mg/mL)
Comparator Or Baseline	DSS (Disuccinimidyl suberate): Water-insoluble
Quantified Difference	BS3 is >200-fold more soluble (estimate based on DSS requiring >10% DMSO for a 10 mM stock)
Conditions	Standard laboratory aqueous buffers (e.g., PBS, pH 7.2) at room temperature

Why This Matters

High water solubility eliminates the need for organic co-solvents, preserving native protein conformation during labeling and ensuring consistent, reproducible crosslinking efficiency without the risk of protein precipitation.

• [1] VWR. (2024). BS3 (Bis(sulfosuccinimidyl) suberate sodium salt) ≥93% (by NMR), Pierce™. Retrieved from https://us-legacy.vwr.com View Source

Superior Resolution of Amyloid-β Oligomers by BS3 (CID 129893915) Compared to Glutaraldehyde

In a study on the oligomerization of Amyloid-β (Aβ) peptide, BS3 crosslinking followed by SDS-PAGE was compared to the commonly used crosslinker glutaraldehyde [1]. The data demonstrated that BS3 was significantly more effective in resolving distinct Aβ oligomeric species. While glutaraldehyde produced a smear of high molecular weight aggregates, BS3 generated well-defined bands corresponding to monomers, dimers, trimers, and tetramers, allowing for a far more precise analysis of the oligomer distribution [1].

Aβ Oligomer Resolution

Head-to-head

BS3: distinct monomer–tetramer bands
Glutaraldehyde: high‑MW smear, poor resolution

Supports quantitative oligomer distribution analysis

Synthetic Aβ40, SDS-PAGE, silver stain

Evidence Dimension	Resolution of Aβ Oligomers on SDS-PAGE
Target Compound Data	Produced distinct bands for monomers, dimers, trimers, and tetramers
Comparator Or Baseline	Glutaraldehyde: Produced a high molecular weight smear with poor resolution
Quantified Difference	Qualitative, but the difference in resolution is stark and conclusive [1]
Conditions	Crosslinking of synthetic Aβ40 peptide in solution, followed by SDS-PAGE and silver staining

Why This Matters

The ability to resolve distinct oligomeric states is critical for studying the early steps of protein aggregation in diseases like Alzheimer's. Using BS3 instead of glutaraldehyde is a key experimental choice that enables this level of analysis.

• [1] Bis(sulfosuccinimidyl) suberate (BS3) crosslinking analysis of the behavior of amyloid-β peptide in solution and in phospholipid membranes. (2017). PLoS ONE. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5360314/ View Source

Defined 11.4 Å Spacer Arm of BS3 (CID 129893915) Enables Precise Distance Constraints for Structural Biology

The spacer arm of CID 129893915 is an 8-carbon aliphatic chain, providing a defined, non-cleavable distance of 11.4 Å between the reactive NHS ester groups . This specific length is a critical parameter for structural biology applications, as it sets a precise maximum distance constraint between crosslinked lysine residues. In crosslinking mass spectrometry (XL-MS) workflows, this known distance is used to model protein conformations and map interaction interfaces .

Spacer Arm Length

Class-level

11.4 Å (extended conformation)

Defined distance constraint for structural modeling (XL‑MS)

Data to verify for specific protein systems

Evidence Dimension	Crosslinker Spacer Arm Length
Target Compound Data	11.4 Å
Comparator Or Baseline	Other common crosslinkers with different lengths (e.g., DSS: 11.4 Å; DSG: 7.7 Å; DSP: 12.0 Å)
Quantified Difference	A difference of just a few angstroms can be the difference between forming a crosslink or not, based on lysine proximity in the protein's 3D structure.
Conditions	As measured in fully extended conformation

Why This Matters

Selecting a crosslinker with the appropriate spacer length is essential for the success of structural proteomics experiments. The 11.4 Å spacer of BS3 is a well-characterized, standard constraint used in molecular modeling software, making it a predictable and reliable tool for these workflows.

Optimal Use Cases for BS3 Crosslinker Disodium (CID 129893915) Based on Quantitative Differentiation

Mapping Cell Surface Protein Interactions Without Lysis

Utilize CID 129893915 for crosslinking cell surface proteins on intact, live cells. Its membrane impermeability restricts the reaction to extracellular domains, providing a snapshot of native cell-surface interactions . Its high water solubility ensures the reaction is performed in a physiological buffer, preserving cell viability and native protein conformations. This approach is far superior to using the water-insoluble analog DSS, which requires cytotoxic solvents and can crosslink intracellular proteins non-specifically . Following crosslinking, the complexes can be immunoprecipitated and analyzed by mass spectrometry to identify interacting partners.

Stabilizing and Resolving Transient or Weak Protein Complexes for Structural Analysis

CID 129893915 is the reagent of choice for stabilizing weak or transient protein-protein interactions before further analysis by SDS-PAGE, size-exclusion chromatography, or mass spectrometry [1]. As demonstrated with amyloid-β peptide, BS3 is more effective than glutaraldehyde in producing well-resolved crosslinked species rather than a non-specific high molecular weight smear, enabling quantitative analysis of oligomer populations [2]. The defined 11.4 Å spacer arm provides precise distance constraints that are essential for integrative structural modeling using data from crosslinking mass spectrometry (XL-MS) .

Synthesis of Antibody-Drug Conjugates (ADCs) with a Stable, Non-Cleavable Linker

In the development of Antibody-Drug Conjugates (ADCs), CID 129893915 serves as a non-cleavable linker, forming a stable covalent bond between the antibody and the cytotoxic payload . This contrasts with cleavable linkers that rely on intracellular conditions (e.g., low pH, proteases) for drug release. The use of a non-cleavable linker like BS3 can enhance the stability of the ADC in circulation, potentially improving its pharmacokinetic profile and reducing premature, off-target drug release. Its high water solubility facilitates aqueous conjugation chemistry, which is preferable for maintaining antibody structure and activity .

Application

Selection Property

Validation Focus

Cell-surface interactome mapping

Membrane impermeability, high aqueous solubility

Extracellular domain labeling without intracellular background

Transient complex stabilization (XL‑MS)

Defined 11.4 Å spacer, non‑cleavable

Oligomer resolution and distance‑constraint modeling

Stable bioconjugate synthesis (ADC research)

Non‑cleavable linker, aqueous conjugation

Conjugate stability and research pharmacokinetic profiling

• [1] Bioglyco. (n.d.). BS3 crosslinker (disodium). Retrieved from https://glycoclick.bioglyco.com/bs3-crosslinker-disodium.html View Source
• [2] Bis(sulfosuccinimidyl) suberate (BS3) crosslinking analysis of the behavior of amyloid-β peptide in solution and in phospholipid membranes. (2017). PLoS ONE. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5360314/ View Source